Cas no 1699470-30-8 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 1699470-30-8
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5275564
• Update Time: 2025-10-05

4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(1-methylpyrazol-3-yl)pyrimidine-4-carboxylic acid
• 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)pyrimidine-4-carboxylic acid
• CID 139023953
• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H10N4O2/c1-6-5-11-9(12-8(6)10(15)16)7-3-4-14(2)13-7/h3-5H,1-2H3,(H,15,16)
• InChI Key： XSUXLXMTJANBKT-UHFFFAOYSA-N
• SMILES： C1(C2C=CN(C)N=2)=NC=C(C)C(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 0.4
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 337.4±24.0 °C(Predicted)
• pka: 1.94±0.38(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)-

4-Pyrimidinecarboxylic Acid, 5-Methyl-2-(1-Methyl-1H-Pyrazol-3-Yl)-: A Comprehensive Overview

The compound 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)-, with the CAS registry number 1699470-30-8, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of heterocyclic compounds, which are characterized by their nitrogen-containing rings and versatile chemical properties. The molecule's unique structure, featuring a pyrimidine ring fused with a pyrazole moiety, endows it with intriguing electronic and steric properties that make it a promising candidate for various applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One notable approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of unwanted byproducts. This method has been particularly effective in constructing the pyrimidine-pyrazole hybrid framework, as demonstrated in a study published in the Journal of Organic Chemistry. The ability to synthesize this compound efficiently has opened new avenues for its application in drug discovery and material design.

In terms of pharmacological activity, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)- has shown potential as a modulator of key biological targets. For instance, studies have revealed its ability to inhibit certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. A research team at the University of California reported that this compound exhibits selective inhibition against a panel of kinases, suggesting its potential as a lead compound for developing targeted therapies.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid structure and conjugated π-system make it an attractive candidate for use in organic electronics. Researchers at the Tokyo Institute of Technology have investigated its properties as a component in organic light-emitting diodes (OLEDs), where it demonstrated promising electroluminescent characteristics. These findings highlight the versatility of this compound across multiple disciplines.

The structural features of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)- are particularly noteworthy. The pyrimidine ring contributes aromatic stability and hydrogen bonding capabilities, while the pyrazole moiety introduces additional electron-withdrawing effects that enhance the molecule's reactivity. The methyl substituents further modulate the electronic properties, making this compound highly tunable for specific applications.

From an environmental standpoint, recent studies have focused on the eco-friendly synthesis and degradation pathways of this compound. Green chemistry principles have been applied to develop solvent-free synthesis methods that reduce waste generation and energy consumption. Additionally, investigations into its biodegradability have shown that under certain conditions, this compound can undergo enzymatic degradation, minimizing its environmental footprint.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-3-yl)- stands out as a multifaceted compound with diverse applications across medicine and materials science. Its unique chemical structure and versatile properties continue to inspire innovative research directions. As advancements in synthetic methods and computational modeling techniques unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.